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Compound of Interest

Compound Name: Peiminine

Cat. No.: B1679210 Get Quote

Introduction

Peiminine, a major isosteroidal alkaloid extracted from the bulbs of Fritillaria species, is known

for its significant anti-inflammatory, antitussive, and expectorant properties.[1][2] Accurate and

reliable quantification of Peiminine in raw materials and pharmaceutical preparations is crucial

for quality control and pharmacological research. This application note details a robust High-

Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-

ELSD) method for the quantitative analysis of Peiminine.

Chemical Properties

Chemical Name: (1R,2S,6S,9S,10S,11S,14S,15S,18S,20S,23R,24S)-10,20-dihydroxy-

6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosan-17-one[3]

Synonyms: Verticinone, Fritillarine, Imperialine, Zhebeinone[3][4]

Molecular Formula: C₂₇H₄₃NO₃[5]

Molecular Weight: 429.64 g/mol [1][5]

Experimental Protocols
1. Instrumentation and Materials
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HPLC System: Agilent 1100/1260 series or equivalent, equipped with a quaternary pump,

autosampler, column oven, and degasser.

Detector: Evaporative Light Scattering Detector (ELSD), Alltech 3300 or equivalent.

Chromatographic Column: Agilent Hypersil BDS-C18 (4.0 mm x 250 mm, 5 µm) or Waters

XTerra RP18 (150 mm x 3.9 mm, 5 µm).[6][7]

Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Deionized water,

Diethylamine, Ammonium bicarbonate.

Reference Standard: Peiminine (purity ≥98%).

Sample: Dried bulbs of Fritillaria species.

2. Preparation of Standard Solutions

Accurately weigh 10 mg of Peiminine reference standard.

Dissolve in methanol to make a stock solution of 1 mg/mL.

Prepare a series of working standard solutions by diluting the stock solution with methanol to

obtain concentrations ranging from 0.05 mg/mL to 1.0 mg/mL.

Filter all solutions through a 0.45 µm syringe filter before injection.

3. Sample Preparation

Pulverize the dried Fritillaria bulbs into a fine powder (approximately 40 mesh).

Accurately weigh 1.0 g of the powder into a conical flask.

Add 25 mL of a chloroform-methanol (4:1, v/v) mixture.

Perform ultrasonication for 30 minutes.

Centrifuge the extract at 4000 rpm for 10 minutes.

Collect the supernatant and evaporate to dryness under reduced pressure.
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Dissolve the residue in 5 mL of methanol.

Filter the solution through a 0.45 µm syringe filter prior to HPLC analysis.

4. HPLC-ELSD Conditions

The following table summarizes the optimized chromatographic conditions for the analysis of

Peiminine.

Parameter Condition 1 Condition 2

Column
Agilent Hypersil BDS-C18 (4.0

mm x 250 mm, 5 µm)[6][8]

Waters XTerra RP18 (150 mm

x 3.9 mm, 5 µm)[7][9]

Mobile Phase
Acetonitrile:Water:Diethylamin

e (37:63:0.03, v/v/v)[6]

Acetonitrile and 10 mmol/L

Ammonium Bicarbonate (pH

10.10) in a gradient elution[7]

[9]

Flow Rate 1.0 mL/min[6][10] 1.0 mL/min

Column Temp. 30°C 30°C

Injection Vol. 10 µL 10 µL

ELSD Drift Tube Temp. 115°C[6] 90°C[11]

Gas Flow Rate 3.0 L/min (Nitrogen)[6][11] 2.3 L/min (Nitrogen)[11]

5. Method Validation

The analytical method was validated for linearity, precision, and accuracy.

Parameter Result

Linearity Range 0.03188 - 1.020 mg/mL[6]

Correlation Coefficient (r²) > 0.999

Precision (RSD) < 3.0%

Recovery 98.40% - 102.1%[6][7]
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Data Presentation
Table 1: Summary of Quantitative HPLC-ELSD Methods for Peiminine Analysis

Method
Reference

Column
Mobile
Phase

Linearity
Range
(mg/mL)

Recovery
(%)

RSD (%)

[6]

Agilent

Hypersil

BDS-C18

(4.0 x 250

mm, 5 µm)

Acetonitrile:W

ater:Diethyla

mine

(37:63:0.03)

0.03188 -

1.020
102.1 3.86

[7]

Waters

XTerra RP18

(150 x 3.9

mm, 5 µm)

Acetonitrile &

10 mmol/L

NH₄HCO₃

(pH 10.10)

Not Specified 98.40 2.63

[9]

Waters

XTerra RP18

(150 x 3.9

mm, 5 µm)

Acetonitrile &

10 mmol/L

NH₄HCO₃

(pH 10.10)

Not Specified 98.2 2.2

Visualizations
Diagram 1: Experimental Workflow for Peiminine HPLC-ELSD Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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